Cas no 67351-31-9 (2-HYDROXYIMINO-4-METHYLNITROSAMINO-1-(3-PYRIDYL)-1-BUTANONE)

• Product Name: 2-HYDROXYIMINO-4-METHYLNITROSAMINO-1-(3-PYRIDYL)-1-BUTANONE
• CAS No: 67351-31-9
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 826522
• PubChem ID: 6788788
• Update Time: 2025-07-20

2-HYDROXYIMINO-4-METHYLNITROSAMINO-1-(3-PYRIDYL)-1-BUTANONE Chemical and Physical Properties

Names and Identifiers

• 2-HYDROXYIMINO-4-METHYLNITROSAMINO-1-(3-PYRIDYL)-1-BUTANONE
• (2E)-2-(Hydroxyimino)-4-[methyl(nitroso)amino]-1-(3-pyridinyl)-1- butanone
• AKOS030243319
• FT-0669374
• 67351-31-9
• N-(3-hydroxyimino-4-oxo-4-pyridin-3-ylbutyl)-N-methylnitrous amide

• Inchi： 1S/C10H12N4O3/c1-14(13-17)6-4-9(12-16)10(15)8-3-2-5-11-7-8/h2-3,5,7,16H,4,6H2,1H3
• InChI Key： WUKFKMZZMBVCDX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)C(CCN(C)N=O)=NO

Computed Properties

• Exact Mass: 236.09100
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Melting Point: 130-132oC
• Stability/Shelf Life: Freeze
• PSA: 95.22000
• LogP: 1.09780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-HYDROXYIMINO-4-METHYLNITROSAMINO-1-(3-PYRIDYL)-1-BUTANONE

Chemical Profile of 2-Hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone (CAS No. 67351-31-9)

2-Hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone, identified by its CAS number 67351-31-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its unique structural features, which include a hydroxyimino group, a methyl nitroso group, and a pyridyl substituent. These structural elements contribute to its distinctive reactivity and potential applications in medicinal chemistry.

The hydroxyimino moiety in this molecule is particularly noteworthy, as it is known for its ability to participate in various chemical transformations, including oxidation-reduction reactions and condensation processes. This functional group is often employed in the synthesis of heterocyclic compounds and has been studied for its role in catalytic systems. The presence of the methyl nitroso group further enhances the compound's versatility, enabling it to engage in nucleophilic substitution reactions and serve as an intermediate in the synthesis of more complex molecules.

The 3-pyridyl substituent adds another layer of complexity to the compound's chemical behavior. Pyridine derivatives are widely recognized for their biological activity and are frequently incorporated into pharmaceuticals due to their ability to interact with biological targets. In this context, the 1-(3-pyridyl)-1-butanone backbone provides a scaffold that can be modified to explore new pharmacophores and therapeutic agents.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the mechanistic aspects of this compound. Molecular modeling studies have revealed that the hydroxyimino group can act as a ligand for transition metals, facilitating catalytic cycles that are relevant to both organic synthesis and industrial processes. Additionally, the interaction between the methyl nitroso group and transition metals has been investigated for its potential in developing novel catalysts for oxidation reactions.

In the realm of drug discovery, the structural motifs present in 2-hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone have inspired the design of novel therapeutic agents. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The pyridyl moiety, in particular, has been shown to enhance binding affinity to biological targets, making it a valuable component in medicinal chemistry libraries.

One of the most exciting areas of research involves the use of this compound as a precursor in the synthesis of biologically active heterocycles. The combination of the hydroxyimino, methyl nitroso, and pyridyl groups provides a rich framework for constructing complex cyclic structures. These heterocycles have been implicated in various biological processes and are under intense investigation for their potential as pharmaceuticals.

The synthetic utility of 2-hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone has also been demonstrated in multi-step organic transformations. Researchers have leveraged its reactive sites to develop efficient synthetic routes to more complex molecules, including those with applications in materials science and agrochemicals. The ability to functionalize this compound at multiple positions allows for the creation of a diverse array of derivatives with tailored properties.

From a regulatory perspective, compounds like 2-hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone must undergo rigorous testing to ensure their safety and efficacy before they can be commercialized. This involves both in vitro and in vivo studies to assess their pharmacokinetic profiles and potential side effects. The pyridyl moiety, while beneficial from a synthetic standpoint, requires careful consideration due to its known interactions with biological systems.

The future directions for research on this compound are multifaceted. On one hand, there is ongoing work to optimize synthetic methodologies for its production, aiming for higher yields and reduced environmental impact. On the other hand, researchers are exploring new applications for derivatives of this molecule, particularly in areas such as antiviral and anticancer therapies.

In conclusion,2-hydroxyimino-4-methylnitrosamino-1-(3-pyridyl)-1-butanone (CAS No. 67351-31-9) represents a fascinating subject of study with significant implications for both academic research and industrial applications. Its unique structural features make it a valuable tool for chemists and pharmacologists alike, offering opportunities to develop novel therapeutics and advanced materials.